
BLI-489 storage conditions stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bli-489

CAS No.: 623564-40-9

Cat. No.: S521542

Get Quote

BLI-489: Core Identity & Storage

Q1: What is BLI-489 and what is its primary research application?

BLI-489 is a synthetic, bicyclic penem molecule that functions as a β-lactamase inhibitor [1]. Its primary

research use is to be combined with β-lactam antibiotics to inhibit infections caused by pathogens expressing

a broad range of β-lactamase enzymes, including Class A (e.g., ESBLs, KPC), Class C (AmpC), and Class D

[2] [3] [1].

Q2: What are the definitive storage conditions for BLI-489?

To ensure stability and longevity, BLI-489 should be stored as a dry powder under specific temperature

conditions. The following table summarizes the key storage parameters based on manufacturer and supplier

specifications.

Form Storage Condition Temperature Additional Precautions

Dry Powder Sealed container, cool,

well-ventilated area [4]

-20°C [3] [4] Keep tightly sealed; protect from

moisture and light [3] [4]

Solution
(DMSO)

Sealed storage, away

from moisture [3]

-80°C (6 months);

-20°C (1 month) [3]

Hygroscopic; use newly opened

DMSO [3]
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Handling, Stability & In-Use Protocols

Q3: What are the critical handling and safety precautions?

BLI-489 requires careful handling. It is classified as harmful if swallowed (H302) and is very toxic to

aquatic life with long-lasting effects (H410) [4]. Personal protective equipment (PPE) including safety

goggles, gloves, and impervious clothing is recommended. Handling should occur in areas with appropriate

exhaust ventilation to avoid inhalation of dust or aerosols [4].

Q4: What is the recommended protocol for reconstituting BLI-489?

The following workflow outlines the standard procedure for preparing a BLI-489 stock solution.
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Start Reconstitution

1. Bring vial to room temp.
(if stored at -20°C)

2. Use fresh, dry DMSO
as solvent

3. Gently mix to ensure
complete dissolution

4. Aliquot stock solution
for single-use

5. Store aliquots at:
-80°C (6 months)
-20°C (1 month)

Click to download full resolution via product page

Q5: How is BLI-489 typically used in susceptibility testing?

A established methodology for in vitro testing uses BLI-489 at a constant concentration of 4 μg/mL in

combination with an antibiotic like piperacillin [1]. This concentration was validated using a predictor panel

of β-lactamase-producing bacteria and was found to accurately identify susceptible and resistant isolates

without overpredicting resistance [1].

Troubleshooting Common Experimental Issues
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Q6: What should I do if my antibiotic-BLI-489 combination shows no synergistic effect?

Confirm Bacterial Strain: Verify that your bacterial strain produces a β-lactamase against which
BLI-489 is active (Class A, C, or D). BLI-489 is not effective against Class B metallo-β-lactamases

(MBLs) [5] [6].
Check Inhibitor Concentration: Ensure the final concentration of BLI-489 in your assay is sufficient

(e.g., 4 μg/mL for susceptibility testing) [1].
Verify Drug Potency: Check the integrity and potency of both the antibiotic and the BLI-489 stock

solution. Avoid using DMSO stock solutions that have undergone multiple freeze-thaw cycles.

Q7: How should I manage a spill of BLI-489 powder?

Personal Protection: Use full personal protective equipment.

Containment: Carefully collect the spilled material.
Cleaning: Decontaminate surfaces by scrubbing with alcohol.

Disposal: Dispose of all contaminated material according to institutional regulations for hazardous
waste [4].

Q8: Why is it important to aliquot the DMSO stock solution?

DMSO is hygroscopic and can absorb water from the atmosphere, which may compromise the stability and

potency of BLI-489 over time [3]. Creating single-use aliquots minimizes the number of freeze-thaw cycles

and exposure to moisture, ensuring consistent experimental results.

Key Takeaways

Storage is Critical: For long-term stability, store BLI-489 powder at -20°C and DMSO stock solutions
at -80°C.

Handle with Care: Always use appropriate PPE due to the compound's toxicity.
Standardized Testing: For microbiological assays, a constant 4 μg/mL concentration of BLI-489 is a

validated starting point.
Plan Ahead: Reconstitute and aliquot the compound to prevent degradation and ensure experimental

consistency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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